Cas no 5266-84-2 (4-Methyl-3-(1-methylethyl)benzenamine)

• Product Name: 4-Methyl-3-(1-methylethyl)benzenamine
• CAS No: 5266-84-2
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD04334339
• CID: 45644
• PubChem ID: 22379472
• Update Time: 2025-04-18

4-Methyl-3-(1-methylethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(1-methylethyl)benzenamine
• 3-ISOPROPYL-4-METHYLBENZENAMINE
• 4-methyl-3-propan-2-ylaniline
• (3-isopropyl-4-methylphenyl)amine(SALTDATA: HCl)
• 2-Isopropyl-4-aminotoluol
• 3-Isopropyl-4-methyl-anilin
• 3-isopropyl-4-methylaniline
• 4-Amino-2-isopropyl-toluol
• 4-methyl-3-propan-2-yl-aniline
• o-Cymen-4-amine(7CI,8CI)
• p-Toluidine, 3-isopropyl-
• A1-17042
• (3-isopropyl-4-methylphenyl)amine
• SCHEMBL3435087
• FT-0646290
• GS2732
• AKOS013154152
• A829192
• 4-Methyl-3-(propan-2-yl)aniline
• 5266-84-2
• CS-0327069
• DTXSID10625268
• SHCLWCGJHOMCRX-UHFFFAOYSA-N

• MDL： MFCD04334339
• Inchi： 1S/C10H15N/c1-7(2)10-6-9(11)5-4-8(10)3/h4-7H,11H2,1-3H3
• InChI Key： SHCLWCGJHOMCRX-UHFFFAOYSA-N
• SMILES： NC1C=CC(C)=C(C=1)C(C)C

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.28180